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Compound Name: Benzothiazole-2-carboxylic acid

Cat. No.: B1296969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the plant growth regulation

(PGR) activities of 2-substituted benzothiazole derivatives. The information compiled herein,

supported by detailed experimental protocols and signaling pathway diagrams, is intended to

facilitate further research and development of novel plant growth regulators. Benzothiazole

derivatives have demonstrated significant potential in modulating plant growth, exhibiting both

auxin-like and cytokinin-like activities, as well as influencing plant defense mechanisms.

Overview of Plant Growth Regulation Activity
Benzothiazole derivatives, particularly those substituted at the 2-position, have been identified

as biologically active substances with notable effects on plant growth and development. Their

activity is concentration-dependent, with lower concentrations generally promoting growth and

higher concentrations acting as growth retardants.[1] The primary activities observed are auxin-

like, stimulating cell elongation and adventitious root formation.[1][2] Some derivatives have

also shown cytokinin-like effects by delaying leaf senescence.[1][2]

Furthermore, the related compound benzothiadiazole (BTH) is a well-known activator of

Systemic Acquired Resistance (SAR), a plant-wide defense mechanism against a broad

spectrum of pathogens.[3] This highlights the dual potential of benzothiazole-based compounds

in not only regulating growth but also in enhancing plant resilience.
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Quantitative Data on Plant Growth Regulation
The following tables summarize the quantitative effects of various 2-substituted benzothiazole

derivatives on different plant species. These data are compiled from studies assessing auxin-

like and cytokinin-like activities.

Table 1: Auxin-like Activity of 2-Substituted Benzothiazole Derivatives on Cucumber (Cucumis

sativum L. cv. Evita) Elongation Growth[1]
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Compound ID Concentration (M)
Hypocotyl
Elongation (% of
Control)

Root Elongation (%
of Control)

Control - 100 100

IAA 1 x 10⁻⁵ 155.2 185.4

I 1 x 10⁻⁵ 128.3 145.7

II 1 x 10⁻⁵ 135.6 152.1

III 1 x 10⁻⁵ 142.1 160.3

IV 1 x 10⁻⁵ 121.9 121.9

1 x 10⁻⁶ - 120.4

V 1 x 10⁻⁵ 148.9 168.2

VI 1 x 10⁻⁵ 154.3 174.1

VII 1 x 10⁻⁵ 161.7 182.5

VIII 1 x 10⁻⁵ 133.3 150.6

IX 1 x 10⁻⁵ 145.2 164.0

X 1 x 10⁻⁵ 159.6 180.1

XI 1 x 10⁻⁵ 169.5 176.1

XII 1 x 10⁻⁵ 125.4 141.8

1 x 10⁻⁶ - 131.9

XIII 1 x 10⁻⁵ 122.0 137.9

Note: The structures of compounds I-XIII can be found in the original research paper by

Šimonová et al. (2005).[1]

Table 2: Auxin-like Activity of 2-Substituted Benzothiazole Derivatives on Mung Bean (Vigna

radiata (L.) Wilczek) Adventitious Root Formation[2]
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Compound ID Concentration (M)
Number of Adventitious
Roots per Cutting

Control - 8.5

IBA 1 x 10⁻⁵ 25.3

I 1 x 10⁻⁴ 18.2

II 1 x 10⁻⁴ 20.1

III 1 x 10⁻⁴ 22.5

IV 1 x 10⁻⁴ 17.8

V 1 x 10⁻⁴ 21.3

VI 1 x 10⁻⁴ 23.8

VII 1 x 10⁻⁴ 24.5

VIII 1 x 10⁻⁴ 19.6

IX 1 x 10⁻⁴ 21.9

X 1 x 10⁻⁴ 24.1

XI 1 x 10⁻⁴ 26.2

XII 1 x 10⁻⁴ 18.9

XIII 1 x 10⁻⁴ 17.2

Table 3: Cytokinin-like Activity of a 2-Substituted Benzothiazole Derivative on Barley (Hordeum

vulgare L. cv. Jubilant) Leaf Senescence[2]

Treatment Concentration (M)
Chlorophyll Content (% of
Control)

Control (water) - 100

6-Furfurylaminopurine 1 x 10⁻⁵ 185

Compound XI 1 x 10⁻⁵ 165
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Signaling Pathways
The plant growth regulatory activities of benzothiazole derivatives are believed to be mediated

through their interaction with established phytohormone signaling pathways. Their auxin-like

effects suggest an interaction with the auxin signaling cascade, while cytokinin-like activities

point to an involvement with the cytokinin signaling pathway. The related compound,

benzothiadiazole, activates the Systemic Acquired Resistance (SAR) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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